Cas no 2028551-80-4 (5-bromo-1-(6-methylpyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(6-methylpyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2028551-80-4
• MF: C₉H₁₀BrN₅
• MW: 268.113199710846
• CID: 6263927
• PubChem ID: 165795001
• Update Time: 2025-09-28

5-bromo-1-(6-methylpyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(6-methylpyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine
• EN300-1111593
• 5-bromo-1-[(6-methylpyridin-3-yl)methyl]-1H-1,2,4-triazol-3-amine
• 2028551-80-4

• Inchi： 1S/C9H10BrN5/c1-6-2-3-7(4-12-6)5-15-8(10)13-9(11)14-15/h2-4H,5H2,1H3,(H2,11,14)
• InChI Key： GUHFIHWXZPGFOD-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1C=NC(C)=CC=1

Computed Properties

• Exact Mass: 267.01196g/mol
• Monoisotopic Mass: 267.01196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.6Ų

Additional information on 5-bromo-1-(6-methylpyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 5-Bromo-1-(6-methylpyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2028551-80-4)

The compound 5-bromo-1-(6-methylpyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2028551-80-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-triazole core substituted with a bromo group and a 6-methylpyridin-3-yl moiety, makes it a versatile intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for novel small-molecule inhibitors targeting enzymes and receptors involved in various diseases.

In recent years, the scientific community has focused on the development of triazole derivatives due to their broad-spectrum biological activities. The presence of the bromo substituent in 5-bromo-1-(6-methylpyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine enhances its reactivity, enabling further functionalization for tailored applications. This compound is often explored in the context of medicinal chemistry, where it serves as a building block for kinase inhibitors and antimicrobial agents. Its CAS No. 2028551-80-4 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in cutting-edge research.

The 6-methylpyridin-3-yl group in this compound contributes to its lipophilicity, which is a critical factor in drug design for improving membrane permeability. This attribute aligns with current trends in drug optimization, where researchers prioritize compounds with balanced pharmacokinetic properties. Additionally, the 1,2,4-triazol-3-amine scaffold is known for its ability to form hydrogen bonds, making it a valuable pharmacophore in the design of targeted therapies. The compound’s potential in addressing drug-resistant infections and chronic inflammatory conditions is a hot topic in academic and industrial circles.

From a synthetic perspective, 5-bromo-1-(6-methylpyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine can be prepared via multi-step organic reactions, including nucleophilic substitution and cyclization. Its CAS No. 2028551-80-4 is often referenced in patents and scientific literature, underscoring its utility in high-throughput screening campaigns. The compound’s compatibility with modern click chemistry techniques further expands its applicability in bioconjugation and probe development for diagnostic purposes.

Environmental and regulatory considerations are also paramount when working with such compounds. While 5-bromo-1-(6-methylpyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine is not classified as hazardous, proper handling and disposal protocols must be followed to ensure safety. The compound’s stability under various conditions is a subject of ongoing study, particularly in the context of green chemistry initiatives aimed at reducing waste and improving sustainability in chemical synthesis.

In summary, 5-bromo-1-(6-methylpyridin-3-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2028551-80-4) represents a promising scaffold for diverse applications in life sciences. Its structural features and reactivity profile make it a valuable tool for researchers exploring precision medicine and next-generation therapeutics. As the demand for innovative chemical entities grows, this compound is poised to play a pivotal role in advancing biomedical research and material science.